Methyl Octanoate

• CAS No.: 111-11-5
• Product Name: Methyl Octanoate
• Molecular Formula: C9H18O2
• Molecular Weight: 158.24 g/mol
• IUPAC Name: methyl octanoate
• Standard InChI: InChI=1S/C9H18O2/c1-3-4-5-6-7-8-9(10)11-2/h3-8H2,1-2H3
• Standard InChIKey: JGHZJRVDZXSNKQ-UHFFFAOYSA-N
• SMILES: CCCCCCCC(=O)OC
• Canonical SMILES: CCCCCCCC(=O)OC
• Appearance: Unit:1 gramSolvent:nonePurity:99%Physical liquid
• Boiling Point: 192.9 °C; 192.9 °C @ 760 mm Hg
• Colorform: COLORLESS, OILY LIQUID
• Density: d204 0.88; 0.8775 @ 20 °C/4 °C; 0.875-0.890
• Melting Point: -40.0 °C; -40 °C; -40°C
• Physical Description: Methyl octanoate appears as a colorless liquid. Insoluble in water and about the same density as water. Used to make other chemicals.; Liquid; colourless to pale yellow, oily liquid with a winey, fruity, orange odou
• Description: Methyl octanoate appears as a colorless liquid. Insoluble in water and about the same density as water. Used to make other chemicals.; Methyl octanoate, also known as methyl caprylate or uniphat A20, belongs to the class of organic compounds known as fatty acid methyl esters. Fatty acid methyl esters are compounds containing a fatty acid that is esterified with a methyl group. They have the general structure RC(=O)OR', where R=fatty aliphatic tail or organyl group and R'=methyl group. Methyl octanoate exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Methyl octanoate has been primarily detected in urine. Within the cell, methyl octanoate is primarily located in the membrane (predicted from logP) and cytoplasm. Methyl octanoate exists in all eukaryotes, ranging from yeast to humans. Methyl octanoate can be converted into methyl 8-(tetracyclo[6. 4. 0. 0(2, 7). 0(3, 6)]dodec-10-yl)octanoate. Methyl octanoate is a sweet, aldehydic, and green tasting compound that can be found in a number of food items such as chinese cinnamon, pineapple, pepper (spice), and tea. This makes methyl octanoate a potential biomarker for the consumption of these food products.; Methyl octanoate is a fatty acid methyl ester resulting from the formal condensation of the carboxy group of octanoic acid with the hydroxy group of methanol. It has a role as a metabolite. It is a fatty acid methyl ester and an octanoate ester.
• Solubility: 4.07e-04 M; 0.0644 mg/mL at 20 °C; Insoluble in water; very soluble in alcohol, ether; In water, 64.4 mg/l @ 20 °C; soluble in alcohol; insoluble in wate
• Synonyms: Methyl Ester Octanoic Acid; Agnique ME 890; Caprylic Acid Methyl Ester; Methyl Caprylate; Methyl n-Octanoate; NSC 3710; Pastel M 8; Pastell M 08; Radia 7984; Uniphat A 20; Witconol 1095; Witconol 2309
• Vapor Pressure: 0.54 mmHg
• Reference: 1. A. Brandt et al. “Synergistic Inhibition of Listeria monocytogenes In Vitro through the Combination of Octanoic Acid and Acidic Calcium Sulfate”Journal of Food Protection, vol. 74 pp. 122-125, 20112. F. Nazzi et al. “Octanoic acid confers to royal jelly varroa-repellent properties” Naturwissenschaften, vol. 96 pp. 309-314, 20093. J. Ashitani “Effect of octanoic acid-rich formula on plasma ghrelin levels in cachectic patients with chronic respiratory disease” Nutrition Journal, 2009,8:25 doi:10.1186/1475-2891-8-254. R. Micha and D. Mozaffarian “Saturated Fat and Cardiometabolic Risk Factors, Coronary Heart Disease, Stroke, and Diabetes: a Fresh Look at theEvidence” Lipids, vol. 45 pp. 893-905, 2010
• PubChem Compound: 8091
• Last Modified: Nov 11 2021